Cas no 119836-97-4 (3H-Pyrazol-3-one,4-(aminomethylene)-2,4-dihydro-5-methyl-, (Z)- (9CI))

• Product Name: 3H-Pyrazol-3-one,4-(aminomethylene)-2,4-dihydro-5-methyl-, (Z)- (9CI)
• CAS No: 119836-97-4
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 132300
• PubChem ID: 137121603
• Update Time: 2025-04-19

3H-Pyrazol-3-one,4-(aminomethylene)-2,4-dihydro-5-methyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4-(aminomethylene)-2,4-dihydro-5-methyl-, (Z)- (9CI)
• 3H-Pyrazol-3-one,4-(aminomethylene)-2,4-dihydro-5-methyl-,(Z)-(9CI)
• (Z)-4-(Aminomethylene)-3-methyl-1H-pyrazol-5(4H)-one
• 119836-97-4

• Inchi： 1S/C5H7N3O/c1-3-4(2-6)5(9)8-7-3/h2,6H,1H3,(H2,7,8,9)
• InChI Key： FUJBFMPTHLQYRC-UHFFFAOYSA-N
• SMILES： O=C1C(C=N)=C(C)NN1

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 67.48